Cas no 17429-29-7 (4,4,5-trimethylcyclohex-2-en-1-one)

• Product Name: 4,4,5-trimethylcyclohex-2-en-1-one
• CAS No: 17429-29-7
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 1367637
• PubChem ID: 28544
• Update Time: 2025-04-20

4,4,5-trimethylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 4,4,5-trimethylcyclohex-2-en-1-one
• 2-cyclohexen-1-one, 4,4,5-trimethyl-
• 4,4,5-Trimethyl-2-cyclohexenone
• 4,4,5-Trimethyl-2-cyclohexen-1-one
• SCHEMBL4264724
• DTXSID30938488
• 17429-29-7
• 4,4,5-Trimethyl-2-cyclohexen-1-one #
• SNCRCXQBWGLTDV-UHFFFAOYSA-N

• Inchi： 1S/C9H14O/c1-7-6-8(10)4-5-9(7,2)3/h4-5,7H,6H2,1-3H3
• InChI Key： SNCRCXQBWGLTDV-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C)(C)C(C)C1

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones